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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539

For Researchers, Scientists, and Drug Development Professionals

Arlacel A, a non-ionic surfactant, is a well-established excipient in the pharmaceutical,
cosmetic, and food industries. Its primary function is as a highly effective water-in-oil (W/O)
emulsifier, though it can also be utilized in oil-in-water (O/W) emulsions. This technical guide
provides an in-depth overview of the properties, mechanism of action, and experimental
considerations for Arlacel A.

Core Properties of Arlacel A

Arlacel A is the trade name for Mannide Monooleate, also known as Dianhydro-d-mannitol
monooleate.[1] It is a fatty acid ester of an anhydrohexitol. Its chemical structure confers
amphiphilic properties, which are fundamental to its function as a surfactant.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Arlacel A:
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Property Value Reference

Chemical Name Mannide Monooleate [1]

Dianhydro-d-mannitol

Synonyms monooleate ]
Molecular Formula C24H4205 [1]
Molecular Weight 410.6 g/mol [1]
HLB Value 3.7 (for Sorbitan sesquioleate)!
Physical Form Oily liquid

N Soluble in oils; dispersible in
Solubility .
water

INote: While "Arlacel A" is chemically Mannide Monooleate, the closely related "Arlacel 83"
(Sorbitan sesquioleate) has a published HLB value of 3.7, which is indicative of its utility as a
W/O emulsifier.

Mechanism of Action: Emulsification

The primary mechanism of action for Arlacel A is the formation and stabilization of emulsions.
Emulsions are dispersions of one immiscible liquid in another, such as oil in water. Arlacel A,
being a surfactant, possesses both a hydrophilic (water-loving) head and a lipophilic (oil-loving)
tail.

When added to an oil and water mixture and subjected to shear stress (e.g., homogenization),
Arlacel A molecules migrate to the interface between the oil and water phases. The lipophilic
tails orient themselves into the oil phase, while the hydrophilic heads remain in the aqueous
phase. This arrangement reduces the interfacial tension between the two liquids, facilitating the
formation of small droplets of the dispersed phase.

The surfactant molecules then form a protective layer around these droplets, creating a
physical barrier that prevents them from coalescing and the emulsion from separating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Arlacel A: A Technical Guide to its Properties and
Emulsifying Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262539#arlacel-a-properties-and-mechanism-of-
action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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